Cas no 2172319-83-2 (5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one
• CAS No: 2172319-83-2
• MF: C₉H₈BrNOS
• MW: 258.134920120239
• CID: 6373635
• PubChem ID: 165469525
• Update Time: 2025-06-08

5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one
• EN300-1288470
• 2172319-83-2

• Inchi： 1S/C9H8BrNOS/c1-4-2-5(10)3-6-7(4)11-9(12)8(6)13/h2-3,8,13H,1H3,(H,11,12)
• InChI Key： XAJNFMZTNBGRLQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(C(N2)=O)S

Computed Properties

• Exact Mass: 256.95100g/mol
• Monoisotopic Mass: 256.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.1Ų

Additional information on 5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one (CAS No. 2172319-83-2)

The compound 5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one (CAS No. 2172319-83-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a bromine substitution at the 5-position and a methyl group at the 7-position, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its sulfanyl moiety, which can enhance binding affinity to biological targets.

In recent years, the demand for heterocyclic compounds like 5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in developing kinase inhibitors and enzyme modulators, which are critical in treating diseases such as cancer and inflammatory disorders. Its CAS No. 2172319-83-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the structure-activity relationship (SAR) of indole derivatives. The 5-bromo-7-methyl-3-sulfanyl variant stands out due to its potential to improve pharmacokinetic properties. For instance, the bromine atom can increase lipophilicity, while the sulfanyl group may facilitate hydrogen bonding with target proteins. These features align with the growing trend of fragment-based drug design (FBDD), where small molecules like this are used to build larger, more effective drugs.

Another area of interest is the compound's role in green chemistry. Researchers are investigating eco-friendly synthesis routes for 5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one to minimize waste and reduce environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound's CAS No. 2172319-83-2 is often associated with studies on catalytic methods and solvent-free reactions.

From a commercial perspective, 5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one is listed in catalogs of leading chemical suppliers, highlighting its industrial relevance. Its applications extend beyond pharmaceuticals to include agrochemicals and material science. For example, its indole core is a key building block for organic semiconductors, which are essential in developing next-generation electronic devices.

In summary, 5-bromo-7-methyl-3-sulfanyl-2,3-dihydro-1H-indol-2-one (CAS No. 2172319-83-2) is a multifaceted compound with broad applications in drug discovery, green chemistry, and advanced materials. Its unique structural features and growing research interest make it a standout molecule in modern chemistry. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing global health and sustainability challenges.